N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)-4-(thiophen-3-yl)benzamide
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Description
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)-4-(thiophen-3-yl)benzamide is a useful research compound. Its molecular formula is C21H17NO2S2 and its molecular weight is 379.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Research has demonstrated innovative synthetic pathways for compounds containing furan and thiophene rings. For example, Aleksandrov et al. (2017) synthesized N-(1-Naphthyl)furan-2-carboxamide, which underwent further chemical transformations to produce various electrophilically substituted derivatives, showcasing the reactivity of furan-containing compounds (Aleksandrov & El’chaninov, 2017). Similarly, the work by Reddy et al. (2012) on the aza-Piancatelli rearrangement demonstrated the synthesis of benzothiazine and oxazine derivatives from furan-2-yl(phenyl)methanol derivatives, highlighting a method to construct complex heterocyclic structures with potential biological activities (Reddy et al., 2012).
Antimicrobial and Antiinflammatory Properties
The design and synthesis of furan/thiophene-1,3-benzothiazin-4-one hybrids by Popiołek et al. (2016) revealed compounds with significant antimicrobial activities against a range of Gram-positive, Gram-negative bacteria, and yeasts, indicating the potential of furan and thiophene derivatives in developing new antimicrobial agents (Popiołek, Biernasiuk, & Malm, 2016). Additionally, Robert et al. (1995) explored non-carboxylic anti-inflammatory compounds, leading to the synthesis of derivatives with brain edema inhibitory effects, suggesting the therapeutic potential of furan and thiophene-based compounds in inflammation and related conditions (Robert et al., 1995).
Functional Materials
Baldwin et al. (2008) reported on the synthesis of novel hybrid polymers containing thiophenylanilino and furanylanilino backbones, demonstrating the application of furan and thiophene derivatives in the development of electroactive films for potential use in electronics and material science (Baldwin et al., 2008).
Inhibitors of Biological Targets
Alnabulsi et al. (2018) evaluated non-symmetrical furan amidines as inhibitors of NQO2, an enzyme of interest in cancer chemotherapy and malaria treatment. This study illustrates the potential of furan derivatives in the design of enzyme inhibitors for therapeutic applications (Alnabulsi et al., 2018).
Properties
IUPAC Name |
N-(furan-3-ylmethyl)-4-thiophen-3-yl-N-(thiophen-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO2S2/c23-21(18-5-3-17(4-6-18)19-8-11-25-15-19)22(12-16-7-9-24-14-16)13-20-2-1-10-26-20/h1-11,14-15H,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBRWPHBRHQIDNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CN(CC2=COC=C2)C(=O)C3=CC=C(C=C3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.